Cas no 1564750-89-5 (6-Oxo-2-[(oxolan-3-yl)methyl]-1,6-dihydropyrimidine-5-carboxylic acid)

• Product Name: 6-Oxo-2-[(oxolan-3-yl)methyl]-1,6-dihydropyrimidine-5-carboxylic acid
• CAS No: 1564750-89-5
• MF: C₁₀H₁₂N₂O₄
• MW: 224.213282585144
• CID: 5275487
• PubChem ID: 103987737
• Update Time: 2023-08-25

6-Oxo-2-[(oxolan-3-yl)methyl]-1,6-dihydropyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-oxo-2-[(oxolan-3-yl)methyl]-1,6-dihydropyrimidine-5-carboxylic acid
• EN300-685383
• 1564750-89-5
• 6-Oxo-2-[(oxolan-3-yl)methyl]-1,6-dihydropyrimidine-5-carboxylic acid

• Inchi： 1S/C10H12N2O4/c13-9-7(10(14)15)4-11-8(12-9)3-6-1-2-16-5-6/h4,6H,1-3,5H2,(H,14,15)(H,11,12,13)
• InChI Key： MPBOVSVIJBVDJU-UHFFFAOYSA-N
• SMILES： O1CCC(CC2=NC=C(C(=O)O)C(N2)=O)C1

Computed Properties

• Exact Mass: 224.07970687g/mol
• Monoisotopic Mass: 224.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 88Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives